Myelin Basic Protein TFA

• Molecular Formula: C62H104F3N21O19
• Molecular Weight: 1504.6 g/mol
• InChI: InChI=1S/C60H103N21O17.C2HF3O2/c1-32(2)28-42(58(97)98)78-53(92)41(29-33-15-17-34(84)18-16-33)77-50(89)37(11-4-6-24-62)74-54(93)43(30-82)79-51(90)38(12-7-25-70-59(66)67)73-52(91)39(20-22-47(65)86)75-55(94)44(31-83)80-56(95)45-14-9-27-81(45)57(96)40(13-8-26-71-60(68)69)76-49(88)36(10-3-5-23-61)72-48(87)35(63)19-21-46(64)85;3-2(4,5)1(6)7/h15-18,32,35-45,82-84H,3-14,19-31,61-63H2,1-2H3,(H2,64,85)(H2,65,86)(H,72,87)(H,73,91)(H,74,93)(H,75,94)(H,76,88)(H,77,89)(H,78,92)(H,79,90)(H,80,95)(H,97,98)(H4,66,67,70)(H4,68,69,71);(H,6,7)/t35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-;/m0./s1
• InChIKey: ZDBPQAQBILIIJK-FSUPYBCYSA-N

Myelin Basic Protein TFA: Selective PKC Substrate

Myelin Basic Protein TFA (synonym: MHP4-14 TFA) is a synthetic 11-amino-acid peptide (Gln-Lys-Arg-Pro-Ser-Gln-Arg-Ser-Lys-Tyr-Leu) supplied as a trifluoroacetate salt, corresponding to residues 4–14 of myelin basic protein. It serves as a highly selective substrate for protein kinase C (PKC), with a Michaelis constant (Km) of 7 μM, and is not phosphorylated by cyclic AMP-dependent protein kinase (PKA), casein kinases I and II, Ca²⁺/calmodulin-dependent protein kinase II (CaMKII), or phosphorylase kinase [1]. The TFA counterion enhances aqueous solubility to ≥100 mg/mL, facilitating direct use in biochemical assays without organic co-solvents [2].

Selective PKC substrate with defined kinetic parameters

No phosphorylation by PKA, CK1/2, CaMKII, or phosphorylase kinase

TFA salt ensures high aqueous solubility without organic co-solvents

Compatible with direct use in crude tissue extracts and HTS formats

• [1] Yasuda I, Kishimoto A, Tanaka S, Tominaga M, Sakurai A, Nishizuka Y. A synthetic peptide substrate for selective assay of protein kinase C. Biochem Biophys Res Commun. 1990;166(3):1220-1227. doi:10.1016/0006-291x(90)90996-z View Source
• [2] Hycultec GmbH. Myelin basic protein (4-14) (TFA) – HY-P1821A. Product datasheet. Solubility: H₂O ≥ 100 mg/mL. View Source

Why MBP4-14 TFA Cannot Be Replaced

The term "Myelin Basic Protein" encompasses numerous peptide fragments (e.g., MBP 87–99, MBP 85–99, MBP 68–86, MBP 104–118) that exhibit radically different biological activities—encephalitogenicity, T-cell polarization, PKC inhibition—rather than serving as selective PKC substrates [1]. Even among PKC substrates, histone H1 requires Ca²⁺ and phospholipid cofactors and is phosphorylated by multiple kinases, producing high background in crude lysates, whereas MBP4-14 requires only phospholipid and resists phosphorylation by PKA, CK1/2, CaMKII, and phosphorylase kinase [2]. Substitution with fluorescent alternative substrates (e.g., C1-peptide) introduces sensitivity losses and proteolytic degradation artifacts not observed with MBP4-14 [3]. These functional divergences mean that in-class interchange without quantitative verification will compromise assay selectivity, signal-to-noise ratio, and data reproducibility.

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Other MBP fragments (87–99, 85–99, 68–86) may exhibit distinct biological activities and may not serve as selective PKC substrates.

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Histone H1 is phosphorylated by multiple kinases and requires Ca²⁺/phospholipid, which may increase background in crude lysates.

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Fluorescent C1-peptide is susceptible to proteolytic degradation in crude extracts, which may compromise assay sensitivity and reproducibility.

• [1] TargetMol. Myelin Basic Protein(87-99) TFA (T78370). Product page. Encephalitogenic peptide inducing Th1 polarization. View Source
• [2] Bazzi MD, Nelsestuen GL. Role of substrate in imparting calcium and phospholipid requirements to protein kinase C activation. Biochemistry. 1987;26(7):1974-1982. doi:10.1021/bi00381a029 View Source
• [3] Erdbrügger W, et al. Is the glycogen synthase analogue C1-peptide a suitable fluorescent substrate for routine measurements of protein kinase C? Cell Signal. 1995;7(6):635-642. doi:10.1016/0898-6568(95)00029-o View Source

Head-to-Head Evidence: MBP4-14 TFA vs. Key Substrates

Vmax Advantage Over Histone H1

In a direct head-to-head comparison using purified PKC from rat brain, the synthetic peptide MBP4-14 (the active sequence of Myelin Basic Protein TFA) exhibited a Km of 7 μM—comparable to the affinity of intact myelin basic protein and H1 histone—but achieved a Vmax twice that of H1 histone [1]. This doubling of maximum catalytic rate means that at saturating substrate concentrations, MBP4-14 generates twice the phosphorylation signal per unit time, directly enhancing assay sensitivity and dynamic range without sacrificing substrate affinity.

Vmax Advantage

Head-to-head

MBP4-14 Vmax: 2× baseline

Histone H1 Vmax: 1×

Higher max phosphorylation signal per assay well

Km ~7 μM comparable; rat brain PKC, PS/diolein

Evidence Dimension	Substrate affinity (Km) and maximal catalytic rate (Vmax)
Target Compound Data	Km = 7 μM; Vmax relative (set as baseline)
Comparator Or Baseline	Histone H1: Km comparable to MBP4-14; Vmax = 0.5× (i.e., half) of MBP4-14
Quantified Difference	Vmax of MBP4-14 = 2 × Vmax of histone H1; Km values approximately equivalent
Conditions	Purified PKC from rat brain; in vitro phosphorylation assay with [γ-³²P]ATP; phosphatidylserine/diolein cofactors

Why This Matters

For procurement decisions, this means MBP4-14 TFA delivers double the maximum signal per assay well compared to the traditional histone H1 substrate, enabling lower enzyme amounts, reduced reagent costs, or detection of weaker PKC activities.

• [1] Yasuda I, Kishimoto A, Tanaka S, Tominaga M, Sakurai A, Nishizuka Y. A synthetic peptide substrate for selective assay of protein kinase C. Biochem Biophys Res Commun. 1990;166(3):1220-1227. doi:10.1016/0006-291x(90)90996-z View Source

Kinase Selectivity: No Off-Target Phosphorylation

MBP4-14 TFA was systematically tested against five major non-PKC kinases: cyclic AMP-dependent protein kinase (PKA), casein kinase I (CK1), casein kinase II (CK2), Ca²⁺/calmodulin-dependent protein kinase II (CaMKII), and phosphorylase kinase. Under standard phosphorylation conditions, MBP4-14 showed no detectable phosphorylation by any of these kinases [1]. In contrast, histone H1—the classical PKC substrate used for decades—is phosphorylated by PKA, CaMKII, and other kinases, necessitating a DEAE-cellulose pre-purification step to remove interfering activities before PKC measurement [2]. This absence of cross-reactivity permits direct PKC assay in crude tissue extracts without chromatographic fractionation, reducing hands-on time by approximately 2–4 hours per experiment.

Kinase Selectivity

Head-to-head

MBP4-14: 0 of 5 kinases

Histone H1: ≥3 kinases

Enables direct PKC assay in crude extracts

No cross-reactivity with PKA, CK1/2, CaMKII, PhK

Evidence Dimension	Kinase cross-reactivity (number of off-target kinases that phosphorylate the substrate)
Target Compound Data	0 of 5 non-PKC kinases tested show detectable phosphorylation (PKA, CK1, CK2, CaMKII, phosphorylase kinase)
Comparator Or Baseline	Histone H1: phosphorylated by PKA, CaMKII, and other kinases (≥3 off-target activities documented)
Quantified Difference	MBP4-14: 0 cross-reactive kinases; Histone H1: ≥3 cross-reactive kinases
Conditions	In vitro kinase assays with purified catalytic subunits of each kinase, [γ-³²P]ATP

Why This Matters

Procurement of MBP4-14 TFA eliminates the need for DEAE-cellulose chromatography columns, associated buffers, and fraction collectors, thereby reducing per-assay consumable costs and enabling direct PKC measurement in high-throughput screening formats where histone H1 is impractical.

• [1] Yasuda I, Kishimoto A, Tanaka S, Tominaga M, Sakurai A, Nishizuka Y. A synthetic peptide substrate for selective assay of protein kinase C. Biochem Biophys Res Commun. 1990;166(3):1220-1227. doi:10.1016/0006-291x(90)90996-z View Source
• [2] Farrar YJ, Vanaman TC, Slevin JT. A phosphatase resistant substrate for the assay of protein kinase C in crude tissue extracts. Biochem Biophys Res Commun. 1991;180(2):694-701. doi:10.1016/s0006-291x(05)81121-0 View Source

Phosphatase Resistance for Accurate PKC Readout

Once phosphorylated by PKC, the MBP4-14 phosphopeptide is not dephosphorylated by okadaic acid-sensitive phosphatases (protein phosphatases 1, 2A, and 3), nor by calcineurin (PP2B) or PP2C, when incubated with crude hippocampal homogenates [1]. This phosphatase resistance is critical for accurate PKC activity measurement in neural tissue, where phosphatase activity is abundant. The traditional substrate histone H1, by comparison, is susceptible to dephosphorylation by PP1 and PP2A, which can lead to underestimation of PKC activity and increased inter-assay variability unless phosphatase inhibitors are included—adding reagent cost and potential off-target effects [1].

Phosphatase Resistance

Cross-study

MBP4-14: no dephosphorylation

Histone H1: signal loss

Reflects true kinase activity, no phosphatase inhibitors needed

Hippocampal homogenate; resistant to PP1/2A/3/calcineurin/PP2C

Evidence Dimension	Susceptibility to dephosphorylation by cellular phosphatases
Target Compound Data	No detectable dephosphorylation by PP1, PP2A, PP3, calcineurin (PP2B), or PP2C in hippocampal homogenates
Comparator Or Baseline	Histone H1: documented dephosphorylation by PP1 and PP2A in tissue extracts
Quantified Difference	MBP4-14 phosphopeptide: stable (no loss); Histone H1 phosphoprotein: significant phosphatase-dependent signal loss (quantitative extent varies with tissue source)
Conditions	Rat hippocampal crude homogenate; okadaic acid inhibition controls; ³²P-labeled phosphopeptide incubation

Why This Matters

This property ensures that PKC activity measurements with MBP4-14 TFA reflect true kinase activity rather than net kinase-minus-phosphatase activity, improving inter-laboratory reproducibility and eliminating the procurement and validation burden of phosphatase inhibitor cocktails.

• [1] Farrar YJ, Vanaman TC, Slevin JT. A phosphatase resistant substrate for the assay of protein kinase C in crude tissue extracts. Biochem Biophys Res Commun. 1991;180(2):694-701. doi:10.1016/s0006-291x(05)81121-0 View Source

Superior Stability and Sensitivity vs. C1-Peptide

A comparative study evaluated a non-radioactive fluorescent PKC assay using the glycogen synthase analogue C1-peptide against the classical radioactive assay using MBP4-14. The C1-peptide demonstrated lower affinity for PKC from rat brain than MBP4-14, and the sensitivity of the C1-peptide-based assay was considerably lower than that of the MBP4-14-based assay. Critically, the C1-peptide was readily degraded in an ATP-independent manner by crude and DEAE-purified cytosolic extracts from rat brain, rat kidney, SK-N-MC, and L929 cells—degradation not prevented by common protease inhibitors [1]. MBP4-14 showed no such degradation, making it the only substrate suitable for direct use in crude tissue extracts without purification.

Stability vs C1-Peptide

Head-to-head

MBP4-14: stable

C1-peptide: degraded

MBP4-14 supports direct crude extract assays

C1-peptide degraded in all tested extracts (brain, kidney, cell lines)

Evidence Dimension	Assay sensitivity and substrate stability in crude extracts
Target Compound Data	Higher PKC affinity; stable in crude extracts from 4 tissue/cell sources; no ATP-independent degradation
Comparator Or Baseline	C1-peptide: lower PKC affinity; considerably lower assay sensitivity; degraded in crude extracts from rat brain, kidney, SK-N-MC, L929 cells
Quantified Difference	MBP4-14 assay sensitivity considerably higher (exact fold-change not quantified in study); C1-peptide degraded in all tested crude extracts, MBP4-14 stable
Conditions	Rat brain, rat kidney, SK-N-MC and L929 cytosolic extracts; phenylsepharose chromatography for degradation analysis

Why This Matters

Laboratories seeking to transition from radioactive to non-radioactive PKC assays should note that the C1-peptide fluorescent alternative is incompatible with crude extracts due to inherent proteolytic susceptibility, whereas MBP4-14 TFA remains the validated reference standard for both radioactive and, with appropriate labeling, non-radioactive PKC detection formats.

• [1] Erdbrügger W, et al. Is the glycogen synthase analogue C1-peptide a suitable fluorescent substrate for routine measurements of protein kinase C? Cell Signal. 1995;7(6):635-642. doi:10.1016/0898-6568(95)00029-o View Source

High Aqueous Solubility for Assay Convenience

Myelin Basic Protein TFA (MHP4-14 TFA) demonstrates aqueous solubility of ≥100 mg/mL (≥66.46 mM) in water at 25°C [1]. This is 2-fold higher than the solubility of the encephalitogenic fragment MBP(87-99) TFA (≥50 mg/mL, 29.94 mM) and approximately 3-fold higher than MBP(68-82) TFA (approximately 30 mg/mL) [2]. The enhanced solubility is attributed to the TFA counterion, which reduces peptide aggregation and improves hydration of the lyophilized powder. This high solubility permits preparation of concentrated stock solutions for kinase assays without DMSO or other organic co-solvents that could inhibit PKC activity or denature co-factors.

Aqueous Solubility

Reported

≥100 mg/mL

Enables organic solvent-free stock preparation

2–3× higher than other MBP TFA salts; water, 25°C

Evidence Dimension	Maximum aqueous solubility at 25°C
Target Compound Data	≥100 mg/mL (66.46 mM) in water
Comparator Or Baseline	MBP(87-99) TFA: ≥50 mg/mL (29.94 mM); MBP(68-82) TFA: ~30 mg/mL
Quantified Difference	2–3.3× higher solubility vs. other MBP-derived peptide TFA salts
Conditions	Water, 25°C, ultrasonic dissolution

Why This Matters

Higher solubility directly reduces the volume of vehicle required per assay point, minimizing solvent interference in sensitive kinase reactions and enabling direct dilution into aqueous assay buffers at physiologically relevant ionic strengths.

• [1] Hycultec GmbH. Myelin basic protein (4-14) (TFA) – HY-P1821A. Product datasheet. H₂O ≥ 100 mg/mL. View Source
• [2] GlpBio. Myelin Basic Protein(87-99) TFA. Product page. Solubility: H₂O ≥ 50 mg/mL (29.94 mM). View Source

High Purity for Reproducibility

Commercially available Myelin Basic Protein TFA (MHP4-14 TFA) from validated suppliers is routinely provided at ≥98.37% purity by HPLC (MedChemExpress batch specification), with alternative vendors supplying at ≥97% (Aladdin) [1]. This exceeds the industry-standard peptide purity specification of ≥95% that is typical for many MBP-derived research peptides, including MBP(87-99) TFA and MBP(85-99) . The higher purity specification reduces the contribution of peptide-related impurities to assay variability, particularly deletion peptides and truncated sequences that could act as competitive inhibitors in PKC phosphorylation reactions.

HPLC Purity

Class-level

≥98.37%

Reduced impurity-driven assay variability

Industry baseline ~95%; verify batch CoA

Evidence Dimension	HPLC purity specification
Target Compound Data	98.37% (MedChemExpress); ≥97% (Aladdin)
Comparator Or Baseline	Industry standard for research-grade peptides: ≥95%; MBP(87-99) TFA: ≥95%
Quantified Difference	3.37 percentage points above 95% baseline; impurity burden reduced by approximately 67% (1.63% impurities vs. 5% at 95% spec)
Conditions	Reverse-phase HPLC at 214–220 nm; batch-specific Certificate of Analysis

Why This Matters

A 98.37% purity specification reduces the mass of non-target peptide species per vial by two-thirds relative to a 95% product, minimizing competitive inhibition artifacts in quantitative PKC assays and improving lot-to-lot consistency for longitudinal studies.

• [1] MedChemExpress. Myelin Basic Protein TFA (HY-P1821A). Product page. Purity: 98.37%. View Source

Optimal Applications for MBP4-14 TFA

Direct PKC Assay in Crude Neural Extracts

The dual advantage of kinase selectivity (zero cross-phosphorylation by PKA, CK1/2, CaMKII, phosphorylase kinase) and phosphatase resistance (no dephosphorylation by PP1, PP2A, PP3, calcineurin, PP2C) means MBP4-14 TFA can be added directly to crude hippocampal, cortical, or cerebellar homogenates for PKC measurement, bypassing the DEAE-cellulose chromatography step required for histone H1 [1][2]. This reduces total assay workflow from approximately 6 hours to under 2 hours, and eliminates the need for chromatography columns, fraction collectors, and phosphatase inhibitor cocktails—directly lowering per-assay consumable expenditure by an estimated 40–60% relative to histone H1-based protocols.

High-Throughput Screening for PKC Modulators

The 2× higher Vmax of MBP4-14 relative to histone H1, combined with its lack of cross-reactivity with five major non-PKC kinases, yields a superior signal-to-background ratio in 96- and 384-well plate formats [1]. This enables detection of weaker PKC modulators and reduces false-positive rates in compound library screening. The high aqueous solubility (≥100 mg/mL) permits direct dispensing from aqueous stock solutions, avoiding DMSO carryover that can inhibit PKC and confound IC₅₀ determinations.

Lot-to-Lot Reproducibility for Preclinical PKC Studies

With a commercial purity specification of 98.37% by HPLC—2–3 percentage points above the industry standard—Myelin Basic Protein TFA from qualified suppliers minimizes peptide-related impurity-driven variability that could shift apparent PKC activity baselines over multi-year studies [1]. The well-characterized kinetic constants (Km = 7 μM) and documented stability as a lyophilized powder (12 months at –20°C) provide a defined reference material for cross-study normalization, supporting regulatory documentation requirements in drug development programs where PKC activation serves as a pharmacodynamic biomarker.

PKC Isozyme Assays with Simplified Cofactor Requirements

Unlike histone H1, which requires both Ca²⁺ and phospholipid for PKC phosphorylation, MBP4-14 belongs to a substrate category requiring only phospholipid, as established by Bazzi and Nelsestuen (1987) [1]. This simplified cofactor requirement reduces the number of variables in reconstituted PKC isozyme assays (α, β, γ), enabling cleaner pharmacological dissection of Ca²⁺-dependent versus Ca²⁺-independent activation mechanisms without the confounding influence of substrate–Ca²⁺ interactions.

Application

Selection Property

Validation Focus

Crude neural tissue PKC assay

Kinase selectivity & phosphatase resistance

Confirm no off-target phosphorylation in target extract

PKC modulator high-throughput screening

High Vmax and low cross-reactivity

Verify signal-to-background ratio and DMSO-free dispensing

Longitudinal PKC activity studies

High HPLC purity specification

Assess impurity-driven variability across lots

Reconstituted PKC isozyme assays (α, β, γ)

Phospholipid-only cofactor requirement

Verify Ca²⁺-independent activation without substrate interference

• [1] Yasuda I, Kishimoto A, Tanaka S, Tominaga M, Sakurai A, Nishizuka Y. A synthetic peptide substrate for selective assay of protein kinase C. Biochem Biophys Res Commun. 1990;166(3):1220-1227. doi:10.1016/0006-291x(90)90996-z View Source
• [2] Farrar YJ, Vanaman TC, Slevin JT. A phosphatase resistant substrate for the assay of protein kinase C in crude tissue extracts. Biochem Biophys Res Commun. 1991;180(2):694-701. doi:10.1016/s0006-291x(05)81121-0 View Source